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Compound of Interest

Compound Name: Silver diethyldithiocarbamate

Cat. No.: B075075

Introduction

The silver diethyldithiocarbamate (SDDC) method is a widely recognized and sensitive
colorimetric technique for the quantitative determination of arsenic in various samples. This
method relies on the reaction of arsine (AsHs) with a solution of silver diethyldithiocarbamate
in pyridine or other suitable organic solvents to form a red-colored complex. The intensity of the
resulting color, which is directly proportional to the arsenic concentration, is measured using a
spectrophotometer. This method is applicable to a wide range of sample types, including
drinking water, surface water, wastewater, and biological materials, after appropriate sample
preparation.[1][2][3][4]

Principle of the Method
The determination of arsenic by the SDDC method involves a multi-step process:

o Sample Digestion (for Total Arsenic): For the determination of total arsenic (both inorganic
and organic forms), the sample undergoes an acid digestion step to decompose organic
matter and convert all arsenic species into inorganic arsenic(V).[5][6]

e Reduction of Arsenic(V) to Arsenic(lll): Arsenic(V) in the sample is reduced to arsenic(lll)
using reagents such as potassium iodide and stannous chloride in an acidic medium.[6][7]
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o Generation of Arsine Gas: In a specialized apparatus known as an arsine generator,
arsenic(lll) is further reduced to gaseous arsine (AsHs) by the action of zinc in the presence
of an acid, typically hydrochloric acid.[2][7][8]

o Gas Scrubbing: The generated arsine gas is passed through a scrubber containing lead
acetate-impregnated glass wool to remove any interfering hydrogen sulfide gas.[6][7]

o Formation of a Colored Complex: The purified arsine gas is then bubbled through an
absorber tube containing a solution of silver diethyldithiocarbamate in pyridine. The
reaction between arsine and SDDC forms a soluble red complex.[2][6][7]

e Spectrophotometric Measurement: The absorbance of the red solution is measured at a
specific wavelength, typically around 535 nm, using a spectrophotometer.[2][6][7] The
concentration of arsenic is then determined by comparing the absorbance of the sample to a
calibration curve prepared from arsenic standards.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of the silver
diethyldithiocarbamate method for arsenic determination.

Table 1: Performance Characteristics

Parameter Value References

Wavelength of Maximum

535 nm (2116171
Absorbance (Amax)
Detection Limit 5-10 ug/L [2][9]
Applicable Concentration

5 - 200 pg/L [6]
Range
Relative Standard Deviation 1+13.8% (at 40 pg/L) [2]
Relative Error 0% (at 40 pg/L) [2]

Table 2: Potential Interferences
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Interfering

Effect Notes References

Substance

) L Forms a colored
Antimony Positive interference ] [10]

complex with SDDC.

Chromium, Cobalt,
Copper, Mercury, Can suppress the

PP y Negative interference l?p ) [2][3]
Molybdenum, Nickel, generation of arsine.
Silver

i o Can be removed by a

Hydrogen Sulfide Positive interference [2][10]

lead acetate scrubber.

Nitric Acid

Negative interference

Should be removed by
fuming with sulfuric

acid.

[2]14]

Experimental Protocols

Protocol 1: Preparation of Reagents

o Silver Diethyldithiocarbamate (SDDC) Solution (0.5% w/v): Dissolve 0.5 g of silver
diethyldithiocarbamate in 100 mL of pyridine. Store in a light-resistant bottle. This solution

is stable for several weeks.[8]

» Potassium lodide Solution (15% wi/v): Dissolve 15 g of potassium iodide (KI) in 100 mL of

deionized water. Store in an amber bottle.[6]

o Stannous Chloride Solution (40% w/v in HCI): Dissolve 40 g of stannous chloride dihydrate
(SnCl2-2H20) in 100 mL of concentrated hydrochloric acid.[7]

e Lead Acetate Solution (10% w/v): Dissolve 10 g of lead acetate (Pb(C2H302)2:3H20) in 100
mL of deionized water.[6]

e Arsenic Standard Solution (1000 mg/L): Dissolve 1.320 g of arsenic trioxide (As203) in 10 mL
of 1 M sodium hydroxide, and dilute to 2000 mL with deionized water.[6]
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o Working Arsenic Standard Solutions: Prepare a series of working standards by diluting the
stock solution with deionized water to cover the expected concentration range of the
samples.

Protocol 2: Sample Preparation (for Total Arsenic)

Pipette a suitable volume of the sample into a digestion flask.
e Add 7 mL of 1:1 sulfuric acid and 5 mL of concentrated nitric acid.[5]
» Heat the flask gently on a hot plate. If charring occurs, add additional nitric acid.[5]

o Continue heating until sulfur trioxide (SOs) fumes are evolved, indicating the completion of
digestion.[5]

e Cool the flask and cautiously add 25 mL of deionized water.[5]

» Reheat the solution to the evolution of SOs fumes to expel any remaining oxides of nitrogen.

[5]
e Cool the digest and dilute it to a known volume with deionized water.
Protocol 3: Arsine Generation and Measurement

o Apparatus Setup: Assemble the arsine generator, which consists of a reaction flask, a
scrubber tube, and an absorber tube. The scrubber tube should be loosely packed with glass
wool impregnated with lead acetate solution.[7]

o Sample Introduction: Pipette an aliquot of the prepared sample (or standard) into the
reaction flask.

o Addition of Reagents: Add 5 mL of concentrated hydrochloric acid, 2 mL of potassium iodide
solution, and 8 drops of stannous chloride solution to the flask. Swirl to mix and allow the
reaction to proceed for approximately 15 minutes to ensure the complete reduction of
arsenic(V) to arsenic(lll).[6]

o Absorber Solution: Add 3.0 mL of the silver diethyldithiocarbamate solution to the
absorber tube.[6]
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e Arsine Generation: Add 3 g of granular zinc to the reaction flask and immediately connect it
to the scrubber and absorber assembly. Ensure all connections are airtight to prevent the
loss of arsine gas.[2][6]

o Reaction Time: Allow the reaction to proceed for at least 30 minutes to ensure all the arsine
has been evolved and absorbed.[6]

o Spectrophotometric Measurement: Transfer the SDDC solution from the absorber tube to a
cuvette and measure the absorbance at 535 nm against a reagent blank.

o Calibration Curve: Prepare a calibration curve by plotting the absorbance of the standard
solutions versus their known concentrations.

o Concentration Determination: Determine the arsenic concentration in the sample from the
calibration curve.

Visualizations
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Caption: Experimental workflow for arsenic determination.
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Caption: Chemical pathway of the SDDC method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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